[4-(Trifluoromethyl)-1H-imidazol-1-yl]acetic acid ethyl ester

• Molecular Formula: C8H9F3N2O2
• Molecular Weight: 222.16 g/mol
• IUPAC Name: ethyl 2-[4-(trifluoromethyl)imidazol-1-yl]acetate
• InChI: InChI=1S/C8H9F3N2O2/c1-2-15-7(14)4-13-3-6(12-5-13)8(9,10)11/h3,5H,2,4H2,1H3
• InChI Key: OKTBOSQQRWPUNX-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=C(N=C1)C(F)(F)F

Description

[4-(Trifluoromethyl)-1H-imidazol-1-yl]acetic acid ethyl ester is a useful research compound. Its molecular formula is C8H9F3N2O2 and its molecular weight is 222.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.0 g (14.7 mmol) 4-(trifluoromethyl)-1H-imidazole are initially introduced into 5.5 ml (4.7 g, 14.7 mmol) 21% strength sodium ethylate solution in ethanol and 1.8 ml (2.7 g, 16.2 mmol) ethyl bromoacetate are added. The reaction mixture is stirred at RT for 16 h. For working up, the solid which has precipitated out is filtered off, the residue on the filter is washed with ethanol and the filtrate is concentrated in vacuo. Diisopropyl ether is added to the residue, the mixture is filtered again, the filtrate is concentrated again on a rotary evaporator and the residue is dried in vacuo. The product is obtained as a 9:1 mixture of the two regioisomers and is further reacted as such.